3-cyano-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide

• IUPAC Name: 3-cyano-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]benzamide
• InChI: InChI=1S/C23H23N5O2/c24-15-17-6-5-7-18(14-17)22(29)25-16-21-19-8-1-2-9-20(19)23(30)28(26-21)13-12-27-10-3-4-11-27/h1-2,5-9,14H,3-4,10-13,16H2,(H,25,29)
• InChI Key: BLPNJTKFXMOTLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)C4=CC=CC(=C4)C#N
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol

Description

3-cyano-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality 3-cyano-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyano-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Routes and Chemical Reactions

Researchers have explored various synthetic routes and reactions involving cyano and benzamide derivatives. For example, the synthesis of 1,3,4-oxadiazoles and their reactivity towards electrophilic reagents shows the versatility of cyano and benzamide compounds in creating heterocyclic structures (Elnagdi et al., 1988). Similarly, the creation of selenazinones through reactions involving cyano groups illustrates the utility of these compounds in synthesizing heterocyclic systems with potential biological applications (Yokoyama et al., 1986).

Sensing Applications

Derivatives of benzamide, particularly those incorporating cyano groups, have been reported to exhibit significant properties in sensing applications. For instance, certain benzamide derivatives show remarkable performance in naked-eye detection of fluoride anions, attributed to a deprotonation-enhanced intramolecular charge transfer mechanism (Younes et al., 2020).

Antimicrobial and Antitumor Activities

The synthesis and evaluation of various heterocyclic compounds, including those involving cyanoacetamide, have shown promising results in antimicrobial and antitumor activities. For instance, cyanoacetamide-based heterocyclic chemistry has led to the synthesis of new benzothiophenes with evaluated antitumor and antioxidant activities, showcasing the potential of these compounds in therapeutic applications (Bialy & Gouda, 2011).

Insecticidal Activities

Innovative heterocycles incorporating a thiadiazole moiety and derived from cyanoacetamide precursors have been synthesized and assessed for their insecticidal efficacy against specific pests, indicating the utility of these compounds in agricultural applications (Fadda et al., 2017).